Cas no 153660-10-7 (Benzene, 1,2-bis[(2-ethynylphenyl)ethynyl]-)

• Product Name: Benzene, 1,2-bis[(2-ethynylphenyl)ethynyl]-
• CAS No: 153660-10-7
• MF: C₂₆H₁₄
• MW: 326.38936662674
• CID: 1327614
• PubChem ID: 71346552
• Update Time: 2025-04-20

Benzene, 1,2-bis[(2-ethynylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-bis[(2-ethynylphenyl)ethynyl]-
• 1,2-bis[2-(2-ethynylphenyl)ethynyl]benzene
• 1,2-bis((2-ethynylphenyl)ethynyl)benzene
• DTXSID00772593
• 1,1'-[1,2-Phenylenedi(ethyne-2,1-diyl)]bis(2-ethynylbenzene)
• 153660-10-7

• Inchi： 1S/C26H14/c1-3-21-11-5-7-13-23(21)17-19-25-15-9-10-16-26(25)20-18-24-14-8-6-12-22(24)4-2/h1-2,5-16H
• InChI Key： KDTQGKGCLJWOIR-UHFFFAOYSA-N
• SMILES： C1(C#CC2C=CC=CC=2C#C)=CC=CC=C1C#CC1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 326.10962
• Monoisotopic Mass: 326.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0